1,1-Dichloro-4-methylpentan-2-one

• CAS No.: 17595-66-3
• Molecular Formula: C6H10Cl2O
• Molecular Weight: 169.05 g/mol
• IUPAC Name: 1,1-dichloro-4-methylpentan-2-one
• InChI: InChI=1S/C6H10Cl2O/c1-4(2)3-5(9)6(7)8/h4,6H,3H2,1-2H3
• InChI Key: UBXSUXLQWXOKLD-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)C(Cl)Cl
• Synonyms: 2-Pentanone, 1,1-dichloro-4-methyl-

Description

1,1-Dichloro-4-methylpentan-2-one is a halogenated ketone with the molecular formula C₆H₁₀Cl₂O. It features two chlorine atoms at the 1-position and a methyl group at the 4-position of a pentan-2-one backbone. This compound is primarily utilized as an intermediate in the synthesis of pesticides and agrochemicals due to its reactivity in nucleophilic substitution and condensation reactions . Its structural characteristics, including electron-withdrawing chlorine substituents, enhance its stability and reactivity in organic transformations.

Comparison with Similar Compounds

Structural and Functional Differences

• Halogenation Effects: The dual chlorine substituents in 1,1-Dichloro-4-methylpentan-2-one increase its molecular polarity and reactivity compared to non-halogenated analogs like 4-Methylpentan-2-one. The electron-withdrawing Cl atoms enhance susceptibility to nucleophilic attack, making it valuable in agrochemical synthesis .
• Branching and Steric Effects: 4,4-Dimethyl-2-pentanone (CAS 590-50-1) exhibits steric hindrance from two methyl groups at the 4-position, reducing reactivity compared to the less hindered 1,1-dichloro derivative .

• Aromatic vs. Aliphatic Backbones :

  • 1-(4-Chlorophenyl)-4,4-dimethylpentan-3-one incorporates an aromatic ring, increasing molecular weight and melting point. This structural feature enhances pesticidal activity by improving binding to biological targets .

Physical Properties

• Volatility : 1,1-Dichloroacetone (C₃H₄Cl₂O) has a lower molecular weight and higher volatility than 1,1-Dichloro-4-methylpentan-2-one, favoring its use in gas-phase reactions .
• Density and Polarity : Fluorinated derivatives (e.g., CAS 6632-87-7) exhibit higher density and polarity, influencing solubility in polar aprotic solvents .